Cas no 892856-90-5 (N-{4,6-dioxa-10-thia-12-azatricyclo7.3.0.0^{3,7}dodeca-1(9),2,7,11-tetraen-11-yl}-3,4-dimethoxybenzamide)

• Product Name: N-{4,6-dioxa-10-thia-12-azatricyclo7.3.0.0^{3,7}dodeca-1(9),2,7,11-tetraen-11-yl}-3,4-dimethoxybenzamide
• CAS No: 892856-90-5
• Molecular Formula: C₁₇H₁₄N₂O₅S
• Molecular Weight: 358.368463039398
• CID: 6293348
• PubChem ID: 7189851

N-{4,6-dioxa-10-thia-12-azatricyclo7.3.0.0^{3,7}dodeca-1(9),2,7,11-tetraen-11-yl}-3,4-dimethoxybenzamide Properties

Names and Identifiers

• N-{4,6-dioxa-10-thia-12-azatricyclo7.3.0.0^{3,7}dodeca-1(9),2,7,11-tetraen-11-yl}-3,4-dimethoxybenzamide
• N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-3,4-dimethoxybenzamide
• N-{4,6-dioxa-10-thia-12-azatricyclo[7.3.0.0^{3,7}]dodeca-1(9),2,7,11-tetraen-11-yl}-3,4-dimethoxybenzamide
• 892856-90-5
• AKOS024611933
• N-([1,3]dioxolo[4,5-f][1,3]benzothiazol-6-yl)-3,4-dimethoxybenzamide
• F1822-0224
• CCG-310323

• InChIKey： FVUQPKYYISOCLZ-UHFFFAOYSA-N
• Inchi： 1S/C17H14N2O5S/c1-21-11-4-3-9(5-12(11)22-2)16(20)19-17-18-10-6-13-14(24-8-23-13)7-15(10)25-17/h3-7H,8H2,1-2H3,(H,18,19,20)
• SMILES： S1C(NC(C2C=CC(=C(C=2)OC)OC)=O)=NC2C=C3C(=CC1=2)OCO3

Computed Properties

• Exact Mass: 358.06234272g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 4
• Monoisotopic Mass: 358.06234272g/mol
• Heavy Atom Count: 25
• Complexity: 496
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes